Cas no 1536568-43-0 (6-isobutyl-2-methylpyrimidin-4-ol)

• Product Name: 6-isobutyl-2-methylpyrimidin-4-ol
• CAS No: 1536568-43-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5578710
• Update Time: 2025-06-09

6-isobutyl-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-methyl-6-(2-methylpropyl)-
• 6-isobutyl-2-methylpyrimidin-4-ol

• Inchi： 1S/C9H14N2O/c1-6(2)4-8-5-9(12)11-7(3)10-8/h5-6H,4H2,1-3H3,(H,10,11,12)
• InChI Key： XFQKJPFIVMQHLR-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CC(C)C)=CC(=O)N1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 249.2±23.0 °C(Predicted)
• pka: 9.75±0.50(Predicted)

Additional information on 6-isobutyl-2-methylpyrimidin-4-ol

Comprehensive Overview of 6-isobutyl-2-methylpyrimidin-4-ol (CAS No. 1536568-43-0): Properties, Applications, and Industry Insights

6-isobutyl-2-methylpyrimidin-4-ol (CAS No. 1536568-43-0) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a heterocyclic compound, it features a pyrimidine core substituted with an isobutyl group at the 6-position and a methyl group at the 2-position, which enhances its reactivity and binding affinity. Researchers are increasingly exploring its potential as a bioactive intermediate in drug discovery, particularly for targeting enzyme inhibition pathways.

The compound’s molecular formula C9H14N2O and moderate lipophilicity make it suitable for optimizing pharmacokinetic profiles in small-molecule therapeutics. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of precision medicine, 6-isobutyl-2-methylpyrimidin-4-ol is being investigated for its selectivity in modulating protein-protein interactions, addressing frequent search queries like "pyrimidine-based drug design" or "small-molecule modulators for cancer therapy."

In agrochemical applications, this compound’s pyrimidine scaffold aligns with the demand for eco-friendly pesticides. Its structural similarity to natural nucleotides allows it to interfere with pest metabolic pathways, a trending focus in sustainable agriculture. Industry forums often discuss its potential as a lead compound for next-generation crop protection agents, resonating with search trends such as "green chemistry in agrochemicals" or "low-toxicity pest control."

Synthesis of 6-isobutyl-2-methylpyrimidin-4-ol typically involves condensation reactions using β-diketones and amidines, a process optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, critical for compliance with regulatory standards. Laboratories prioritize its scalable production, reflecting searches for "cost-effective heterocyclic synthesis" and "GMP-compliant intermediates."

From a commercial perspective, the compound’s patent landscape reveals growing IP filings in the U.S. and EU, signaling its industrial relevance. Suppliers emphasize its high stability under storage conditions (2–8°C), a key detail for buyers searching for "long shelf-life research chemicals." Market analysts project increased demand linked to the expansion of contract research organizations (CROs) specializing in custom synthesis.

Environmental and safety profiles of 1536568-43-0 are rigorously documented, with LD50 studies indicating low acute toxicity—a priority for researchers filtering compounds by "safety data sheets (SDS)." Its biodegradability also aligns with the EPA’s green chemistry principles, a frequent topic in ESG-focused industry reports.

Future research directions may explore 6-isobutyl-2-methylpyrimidin-4-ol as a template for multi-target therapeutics, addressing complex diseases like neurodegenerative disorders. Collaborative studies between academia and biotech firms could accelerate its translation into clinical candidates, a trend mirrored in searches for "academic-industrial partnerships in drug development."